Cas no 18700-11-3 (2,6-Dichloro-3-phenylpyridine)

• Product Name: 2,6-Dichloro-3-phenylpyridine
• CAS No: 18700-11-3
• MF: C₁₁H₇Cl₂N
• MW: 224.085980653763
• MDL: MFCD00234689
• CID: 1035117
• PubChem ID: 817414
• Update Time: 2025-05-22

2,6-Dichloro-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-phenylpyridine
• 2,6-Dichlor-3-phenylpyridin
• 2,6-Dichlor-3-phenyl-pyridin
• 2,6-dichloro-3-phenyl-pyridine
• AC1LG93K
• AC-907
• CTK0A4163
• Pyridine, 2,6-dichloro-3-phenyl-
• SBB096601
• (2,6-Dichloropyridin-3-yl)benzene
• SCHEMBL7905040
• DB-302504
• DTXSID20355802
• 2,6-dichloro-5-phenylpyridine
• CS-0156473
• 18700-11-3
• AKOS016013951
• DS-6604
• A880612
• 2,6-Dichloro-3-phenylpyridine, 95%
• AC-907/25005086
• MFCD00234689
• 2,6-Dichloro-3-phenylpyridine 95%

• MDL： MFCD00234689
• Inchi： 1S/C11H7Cl2N/c12-10-7-6-9(11(13)14-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： MTUMHWPBSOBUCL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.9955546g/mol
• Monoisotopic Mass: 222.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2,6-Dichloro-3-phenylpyridine

2,6-Dichloro-3-phenylpyridine: A Comprehensive Overview

The compound 2,6-Dichloro-3-phenylpyridine, identified by the CAS number 18700-11-3, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of chlorine atoms at positions 2 and 6, along with a phenyl group at position 3, imparts unique chemical and physical properties to this molecule. Recent studies have highlighted its potential applications in various fields, including pharmaceuticals and agrochemicals.

The synthesis of 2,6-Dichloro-3-phenylpyridine has been extensively explored in recent years. One of the most efficient methods involves the chlorination of a substituted pyridine derivative using chlorine gas under specific conditions. This approach has been optimized to achieve high yields and purity levels. Researchers have also investigated alternative synthetic pathways, such as the use of microwave-assisted synthesis and catalytic systems, to enhance reaction efficiency and reduce environmental impact.

The physical properties of 2,6-Dichloro-3-phenylpyridine are well-documented. It is a crystalline solid with a melting point of approximately 155°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 250–300 nm, which is characteristic of aromatic systems with conjugated substituents.

The chemical reactivity of 2,6-Dichloro-3-phenylpyridine is influenced by its electron-withdrawing substituents. The chlorine atoms at positions 2 and 6 deactivate the pyridine ring towards electrophilic substitution reactions but activate it towards nucleophilic aromatic substitution under certain conditions. Recent studies have demonstrated its ability to undergo various transformations, such as alkylation, acylation, and coupling reactions, making it a versatile building block in organic synthesis.

In terms of applications, 2,6-Dichloro-3-phenylpyridine has shown promise in the development of new drug candidates. Its structure provides a platform for designing molecules with potential pharmacological activities. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. Additionally, it has been explored as a precursor for agrochemicals due to its ability to interact with biological targets such as enzymes and receptors.

The environmental fate and toxicity of 2,6-Dichloro-3-phenylpyridine have also been studied to assess its safety profile. Research indicates that the compound undergoes biodegradation under aerobic conditions, albeit at a slow rate. Acute toxicity studies reveal that it exhibits moderate toxicity to aquatic organisms; however, chronic exposure studies are still underway to fully understand its long-term effects on ecosystems.

In conclusion, 2,6-Dichloro-3-phenylpyridine (CAS No. 18700-11-3) is a versatile compound with significant potential in various chemical and pharmaceutical applications. Its unique structure and reactivity make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.